N-(2,3-dimethylphenyl)-7-(3-methoxypropyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-7-(3-methoxypropyl)-1,3-dimethyl-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C21H26N4O4/c1-13-8-6-9-16(14(13)2)22-18(26)17-12-15-19(25(17)10-7-11-29-5)23(3)21(28)24(4)20(15)27/h6,8-9,12H,7,10-11H2,1-5H3,(H,22,26)
• InChI Key: FKHITFJDDISAME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC3=C(N2CCCOC)N(C(=O)N(C3=O)C)C)C
• Molecular Formula: C21H26N4O4
• Molecular Weight: 398.5 g/mol
• CAS No.: 1021059-41-5

Description

N-(2,3-dimethylphenyl)-7-(3-methoxypropyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C21H26N4O4 and its molecular weight is 398.463. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities of Related Compounds

Research on heterocyclic compounds, including pyrimidine derivatives, often focuses on their synthesis, structural modifications, and evaluation for biological activities. For example, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been explored for their potential as anti-inflammatory and analgesic agents, indicating the interest in developing new therapeutics from such compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, the synthesis of aromatic polyamides with pendent dimethoxy-substituted triphenylamine units shows the interest in materials science applications for novel polymers with specific optical and electronic properties (Chang & Liou, 2008).

Antiviral and Antimicrobial Applications

Compounds within this category have been evaluated for antiviral activities, as evidenced by studies on N4-β-D-glycoside pyrazolo[3,4-d]pyrimidine derivatives showing moderate to high activity against hepatitis B virus (El‐Sayed, Ramiz, & Abdel-Rahman, 2009). Additionally, the antimicrobial and antioxidant activities of triazolopyrimidines underline the potential of pyrimidine derivatives in developing new antimicrobial agents (Gilava, Patel, Ram, & Chauhan, 2020).

Material Science and Polymer Chemistry

The development of electrochromic aromatic polyamides based on tetraphenyl-p-phenylenediamine derivatives for potential use in electronic devices showcases the applicability of these compounds in material science, particularly in the creation of smart materials and sensors (Chang & Liou, 2008).